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Compound of Interest

Compound Name: Ethylene phthalate

Cat. No.: B13747183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available scientific and

technical information regarding ethylene phthalate (CAS No: 4196-98-9). It is intended for an

audience with a professional background in chemistry and related sciences. A significant

portion of the available toxicological and biological data pertains to the broader class of

phthalate esters, and not specifically to ethylene phthalate. Direct extrapolation of these

findings to ethylene phthalate should be approached with caution.

Introduction
Ethylene phthalate, systematically named 3,4-dihydro-2,5-benzodioxocine-1,6-dione, is a

specific chemical compound and a member of the extensive family of phthalate esters. While

the broader class of phthalates has been the subject of extensive research due to their

widespread use as plasticizers and their potential as endocrine disruptors, specific data on

ethylene phthalate is comparatively limited. This guide aims to consolidate the existing

knowledge on its chemical structure, properties, and synthesis, while also contextualizing its

potential function within the broader understanding of phthalates.

Chemical Structure and Identification
Ethylene phthalate is the ester of phthalic acid and ethylene glycol. Its cyclic structure is a key

feature distinguishing it from many linear phthalate esters.
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IUPAC Name: 3,4-dihydro-2,5-benzodioxocine-1,6-dione

Synonyms: Ethylene glycol phthalate

CAS Number: 4196-98-9[1][2][3][4]

Molecular Formula: C₁₀H₈O₄[1][2]

Molecular Weight: 192.17 g/mol [1]

Physicochemical Properties
A summary of the available quantitative data on the physicochemical properties of ethylene
phthalate is presented in Table 1. This information is crucial for its handling, application, and

analysis.

Property Value Reference

Physical State Viscous oily liquid [1]

Boiling Point 457.4 °C at 760 mmHg [1]

Flash Point 250.3 °C [1]

Density 1.308 g/cm³ [1]

Molecular Weight 192.17 g/mol [1]

Table 1: Physicochemical Properties of Ethylene Phthalate

Synthesis of Ethylene Phthalate
The synthesis of ethylene phthalate can be achieved through the esterification of phthalic

anhydride with ethylene glycol. The following protocol is based on established methods for

phthalate ester synthesis.

Experimental Protocol: Esterification of Phthalic
Anhydride with Ethylene Glycol
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Materials:

Phthalic anhydride

Ethylene glycol

Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

Inert solvent (e.g., benzene or toluene)

Sodium hydroxide solution (for washing)

Anhydrous sodium sulfate (for drying)

Equipment:

Round-bottom flask

Dean-Stark apparatus or equivalent setup for azeotropic water removal

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reactant Charging: In a round-bottom flask equipped with a Dean-Stark apparatus and a

reflux condenser, combine equimolar amounts of phthalic anhydride and ethylene glycol. Add

an inert solvent such as benzene to facilitate azeotropic removal of water.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

reaction mixture.

Reaction: Heat the mixture to reflux with vigorous stirring. The water formed during the

esterification will be collected in the Dean-Stark trap as an azeotrope with the solvent.
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Continue the reaction until the theoretical amount of water has been collected.[1]

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash it sequentially with a dilute sodium

hydroxide solution to neutralize the acid catalyst and then with water until the aqueous

layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Purification: Remove the solvent using a rotary evaporator. The resulting viscous liquid is

ethylene phthalate. Further purification can be achieved by vacuum distillation.

Synthesis Workflow
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Click to download full resolution via product page

Caption: Workflow for the synthesis of ethylene phthalate.

Function and Biological Activity: A Broader
Perspective on Phthalates
Specific research on the function and biological activity of ethylene phthalate (CAS 4196-98-

9) is scarce in publicly available literature. However, as a member of the phthalate family, its

potential biological effects can be contextualized by the extensive research on other phthalates,

such as Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP).

Phthalates are primarily used as plasticizers to increase the flexibility, durability, and longevity

of plastics, particularly polyvinyl chloride (PVC). They are not covalently bound to the polymer

matrix and can leach into the environment and be absorbed by living organisms.
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The primary concern surrounding phthalates is their potential to act as endocrine-disrupting

chemicals (EDCs). They have been shown to interfere with the endocrine system, potentially

leading to adverse developmental, reproductive, neurological, and immune effects in both

humans and wildlife.

Potential Signaling Pathways (Based on General
Phthalate Research)
While no specific signaling pathways have been elucidated for ethylene phthalate, research

on other phthalates, such as DEHP, has identified several potential molecular targets and

pathways. It is crucial to reiterate that the following information is based on studies of other

phthalates and may not be directly applicable to ethylene phthalate.

One of the proposed mechanisms of action for some phthalates involves the activation of the

Transforming Growth Factor-β (TGF-β) signaling pathway. For instance, DEHP has been

shown to enhance cell proliferation and migration through the TGF-β/Smad pathway.

Another key pathway implicated in the action of some phthalates is the Peroxisome

Proliferator-Activated Receptor gamma (PPARγ) pathway. DEHP has been found to inhibit cell

proliferation and induce apoptosis via the PPARγ/PTEN/AKT signaling pathway in certain cell

types.

The following diagram illustrates a generalized overview of potential molecular signaling

induced by phthalates, based on current research.
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Caption: Generalized potential signaling pathways for phthalates.

Analytical Methods
The analysis of ethylene phthalate can be performed using standard chromatographic

techniques.

High-Performance Liquid Chromatography (HPLC)
A common method for the analysis of phthalates is reverse-phase HPLC.

Experimental Protocol Outline:

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water is commonly employed. For mass

spectrometry detection, a volatile acid like formic acid is added to the mobile phase.

Detection: UV detection or mass spectrometry (MS) can be used.
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Sample Preparation: Samples are typically dissolved in a suitable organic solvent, such as

acetonitrile, before injection.

The following diagram outlines a general workflow for the analysis of ethylene phthalate by

HPLC.
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Caption: General workflow for HPLC analysis of ethylene phthalate.

Conclusion and Future Directions
Ethylene phthalate is a distinct chemical entity within the broader phthalate class. While its

chemical structure and methods for its synthesis and analysis are established, there is a

notable gap in the scientific literature regarding its specific biological functions and potential

toxicological profile. The extensive research on other phthalates provides a valuable framework

for hypothesis-driven investigation into the biological activities of ethylene phthalate. Future

research should focus on elucidating its specific interactions with biological systems, including

its potential for endocrine disruption and its metabolic fate. Such studies are essential for a

comprehensive risk assessment and to understand its potential impact on human health and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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